Cas no 160921-88-0 (3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER)

3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER structure

160921-88-0 structure

Product Name:3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER

CAS No:160921-88-0

Molecular Formula:C₁₂H₁₄O₃

Molecular Weight:206.23776

CID:891581

3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER Properties

Names and Identifiers

- 3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER
- 4-(3-METHYLPHENYL)-3-OXOBUTYRIC ACIDMETHYL ESTER
- Methyl 4-(3-methylphenyl)-3-oxobutanoate
- 4-(3-Methylphenyl)-3-oxobutyric acid
- 3-METHYL-BETA-OXO-BENZENEBUTANOIC ACID METHYL ESTER
- InChIKey： SUCKPLSEKYEGNM-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H14O3/c1-9-4-3-5-10(6-9)7-11(13)8-12(14)15-2/h3-6H,7-8H2,1-2H3
- SMILES： CC1=CC(=CC=C1)CC(=O)CC(=O)OC

Computed Properties

Exact Mass: 206.09400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Heavy Atom Count: 15

Experimental Properties

LogP: 1.66970
PSA: 43.37000

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160921-88-0 (3-OXO-4-M-TOLYL-BUTYRIC ACID METHYL ESTER) Related Products

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